3-((1-(4-Bromobenzoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione
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Description
3-((1-(4-Bromobenzoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C14H13BrN2O4 and its molecular weight is 353.172. The purity is usually 95%.
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Scientific Research Applications
Famoxadone: Agricultural Applications
Famoxadone is a novel oxazolidinone fungicide commercialized for agricultural use, demonstrating excellent control over a range of plant pathogens. It marks a significant advancement in the oxazolidinone class, showing effective action against fungi infecting grapes, cereals, tomatoes, and potatoes. The development of famoxadone involved synthesizing various oxazolidinone ring systems, highlighting the importance of this chemical structure in creating potent fungicides (Sternberg et al., 2001).
Oxazolidinone Antibacterial Agents
Oxazolidinones are a promising class of antibacterial agents. Research focuses on improving their safety profile and broadening their antibacterial spectrum. The study identified 1,2,3-triazoles as beneficial replacements for conventional functionalities in oxazolidinones, leading to compounds with reduced activity against monoamine oxidase A, thereby improving their safety profile for potential therapeutic applications (Reck et al., 2005).
Synthesis and Evaluation of Radiosensitizers
The synthesis of α-[[(2-haloethyl)amino]methyl]-2-nitro-1H-imidazole-1-ethanols, derived from aziridines, shows the application of oxazolidinones in developing radiosensitizers and bioreductively activated cytotoxins targeting hypoxic tumor cells. This research exemplifies the therapeutic potential of modifying oxazolidinone structures for specific biomedical applications (Jenkins et al., 1990).
Synthetic Organic Chemistry
The oxazolidin-2-one nucleus is widely utilized in synthetic organic chemistry and medicinal chemistry due to its versatile applications. It serves as a cyclic carbamate skeleton, used as chiral auxiliaries in asymmetric synthesis, and as protective groups for 1,2-aminoalcohol systems. This highlights the structural and functional diversity of oxazolidinones in synthesizing complex organic molecules (Zappia et al., 2007).
Novel Oxazolidinones as Antimicrobial Agents
Research into oxazolidinone derivatives continues to uncover new biological activities. A study described the synthesis of several oxazolidinone derivatives, showcasing their potential as antimicrobial agents against bacterial and fungal strains. This exemplifies the ongoing exploration of oxazolidinones in developing new therapeutic agents (Devi et al., 2013).
Properties
IUPAC Name |
3-[[1-(4-bromobenzoyl)azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O4/c15-11-3-1-10(2-4-11)13(19)16-5-9(6-16)7-17-12(18)8-21-14(17)20/h1-4,9H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMIUCGKWNMKHBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)Br)CN3C(=O)COC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.